molecular formula C9H4ClF2N B6206340 1-chloro-5,7-difluoroisoquinoline CAS No. 1368066-56-1

1-chloro-5,7-difluoroisoquinoline

Cat. No. B6206340
CAS RN: 1368066-56-1
M. Wt: 199.6
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-chloro-5,7-difluoroisoquinoline is a chemical compound with the molecular formula C9H4ClF2N and a molecular weight of 199.59 . It is a powder at room temperature .


Molecular Structure Analysis

The InChI code for 1-chloro-5,7-difluoroisoquinoline is 1S/C9H4ClF2N/c10-9-6-4-8(12)7(11)3-5(6)1-2-13-9/h1-4H . This code provides a unique identifier for the molecular structure of the compound.


Physical And Chemical Properties Analysis

1-chloro-5,7-difluoroisoquinoline is a powder at room temperature .

Safety and Hazards

The compound has been classified with the GHS07 pictogram and has the signal word "Warning" . Hazard statements include H302, H315, H319, and H335, indicating that it can be harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 1-chloro-5,7-difluoroisoquinoline involves the introduction of a chlorine atom and two fluorine atoms onto an isoquinoline ring.", "Starting Materials": [ "Isoquinoline", "Chlorine gas", "Hydrogen fluoride", "Sodium fluoride", "Sulfuric acid", "Acetic anhydride", "Sodium acetate", "Methanol" ], "Reaction": [ "Isoquinoline is first chlorinated using chlorine gas in the presence of sulfuric acid to yield 1-chloroisoquinoline.", "1-chloroisoquinoline is then reacted with hydrogen fluoride and sodium fluoride in acetic anhydride to introduce two fluorine atoms at positions 5 and 7 of the isoquinoline ring, yielding 1-chloro-5,7-difluoroisoquinoline.", "The reaction mixture is then quenched with sodium acetate in methanol to neutralize the excess hydrogen fluoride and acetic anhydride." ] }

CAS RN

1368066-56-1

Molecular Formula

C9H4ClF2N

Molecular Weight

199.6

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.